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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular properties of jasmine
lactone and its deuterated analog, jasmine lactone-d2. It delves into the biosynthetic pathway
of the parent compound and explores its burgeoning applications in the field of drug delivery,
supported by detailed data presentation and visualizations to facilitate understanding and

further research.

Core Molecular Data

The foundational quantitative data for jasmine lactone and its deuterated form are summarized
below. The molecular weight of jasmine lactone-d2 has been calculated based on the
substitution of two hydrogen atoms with deuterium.

Molar Mass ( g/mol

Compound Molecular Formula ) Exact Mass (Da)
Jasmine Lactone C10H1602 168.23[1][2][3][4]1[5] 168.1150
Jasmine Lactone-d2 C10H14D202 170.24 170.1275
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Note: The molecular weight of jasmine lactone-d2 is calculated by subtracting the mass of two
protium atoms (atomic weight = 1.008 u) and adding the mass of two deuterium atoms (atomic
weight = 2.014 u) to the molecular weight of jasmine lactone.

Biosynthesis of Jasmine Lactone

Jasmine lactone is a naturally occurring aroma compound found in various plants, including
jasmine, tea, and peach. Its biosynthesis is a complex process initiated from unsaturated fatty
acids, primarily linoleic acid and a-linolenic acid, through the lipoxygenase (LOX) pathway. This
pathway is often activated in response to various stresses, such as mechanical damage or low
temperatures.

The key steps involve the enzymatic conversion of these fatty acids into hydroperoxy fatty
acids, which then undergo further transformations to yield jasmine lactone. The enzyme
lipoxygenase, particularly CsLOX1 in tea plants, plays a crucial role in this process.
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Biosynthesis of Jasmine Lactone
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Biosynthesis of Jasmine Lactone via the LOX Pathway.

Experimental Protocols: A Generalized Workflow for
Polymer Synthesis

While detailed, step-by-step experimental protocols for the synthesis of jasmine lactone-d2
are not readily available in the public domain, the synthesis of functional polymers from jasmine
lactone has been described. These polymers show promise for applications in drug delivery. A
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generalized workflow for the synthesis of a functionalized poly(jasmine lactone) block
copolymer is outlined below. This process typically involves ring-opening polymerization
followed by a functionalization step, such as thiol-ene click chemistry.

Generalized Workflow for Functional Poly(Jasmine Lactone) Synthesis

Polymer Synthesis

Gasmine Lactone MonomeD Initiator (e.g., MPEG)

Ring-Opening Polymerization (ROP)

Post-Polymerization Functionalization

mPEG-b-PJL Block Copolymer El'hiol-containing Molecula

UV-mediated Thiol-ene Click Chemistry

Functionalized Polymer (e.g., mMPEG-b-PJL-COOH)
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Generalized workflow for poly(jasmine lactone) synthesis.

Applications in Drug Development
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Recent research has highlighted the potential of jasmine lactone in the pharmaceutical industry,
particularly in drug delivery systems. Poly(jasmine lactone), a polymer synthesized from the
monomer, has demonstrated the ability to enhance the solubility of poorly soluble drugs. This is
a critical challenge in drug formulation, as many therapeutic agents exhibit low bioavailability
due to their hydrophobic nature.

The polymer can form micelles that encapsulate hydrophobic drugs, thereby improving their
solubility in aqueous environments. Furthermore, the structure of poly(jasmine lactone) allows
for the attachment of stimuli-sensitive linkers, enabling the development of targeted drug
delivery systems. These systems are designed to release their therapeutic payload at specific
sites within the body, which can increase efficacy and reduce off-target side effects. The
functionalization of the polymer backbone with groups such as carboxyl, amine, or hydroxyl
moieties further enhances its utility for conjugating drugs and targeting ligands.

While the direct application of jasmine lactone-d2 in these systems has not been extensively
reported, its use as a stable isotope-labeled internal standard in pharmacokinetic studies of
jasmine lactone-based drug delivery systems is a foreseeable and valuable application.
Deuteration can provide a distinct mass spectrometric signature, allowing for precise
guantification in complex biological matrices.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b12385006/docs#in-depth-technical-guide-to-jasmine-
lactone-d2]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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